Cas no 2172595-97-8 (2-(5-methyl-1,3,4-thiadiazol-2-yl)cyclohexan-1-ol)

• Product Name: 2-(5-methyl-1,3,4-thiadiazol-2-yl)cyclohexan-1-ol
• CAS No: 2172595-97-8
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 5928231
• PubChem ID: 165603163
• Update Time: 2025-08-05

2-(5-methyl-1,3,4-thiadiazol-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-1,3,4-thiadiazol-2-yl)cyclohexan-1-ol
• EN300-1624302
• 2172595-97-8

• Inchi： 1S/C9H14N2OS/c1-6-10-11-9(13-6)7-4-2-3-5-8(7)12/h7-8,12H,2-5H2,1H3
• InChI Key： HKQZLQAVGYEYCO-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1C1CCCCC1O

Computed Properties

• Exact Mass: 198.08268425g/mol
• Monoisotopic Mass: 198.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.2Ų

Additional information on 2-(5-methyl-1,3,4-thiadiazol-2-yl)cyclohexan-1-ol

Introduction to 2-(5-methyl-1,3,4-thiadiazol-2-yl)cyclohexan-1-ol (CAS No. 2172595-97-8)

2-(5-methyl-1,3,4-thiadiazol-2-yl)cyclohexan-1-ol, with the CAS number 2172595-97-8, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which combines a cyclohexane ring with a substituted thiadiazole moiety. The presence of the methyl group on the thiadiazole ring adds to its chemical stability and reactivity, making it a valuable candidate for various biochemical and medicinal studies.

The molecular formula of 2-(5-methyl-1,3,4-thiadiazol-2-yl)cyclohexan-1-ol is C₁₀H₁₄N₂O_S, and its molecular weight is approximately 206.30 g/mol. The compound exhibits a white crystalline solid form at room temperature and has a melting point of around 135°C. These physical properties make it suitable for various laboratory techniques, including crystallization and chromatography.

In terms of its chemical reactivity, 2-(5-methyl-1,3,4-thiadiazol-2-yl)cyclohexan-1-ol shows notable solubility in polar organic solvents such as methanol and dimethyl sulfoxide (DMSO). This solubility profile is advantageous for its use in solution-based reactions and biological assays. Additionally, the compound's hydroxyl group can participate in hydrogen bonding and other intermolecular interactions, which can influence its biological activity and binding properties.

The thiadiazole ring in 2-(5-methyl-1,3,4-thiadiazol-2-yl)cyclohexan-1-ol is known for its broad spectrum of biological activities. Thiadiazoles have been extensively studied for their antimicrobial, antifungal, and antiviral properties. The presence of the methyl group on the thiadiazole ring can enhance these activities by modulating the electronic properties of the molecule. Recent research has also explored the potential of thiadiazole derivatives as inhibitors of various enzymes and receptors involved in disease pathways.

In the context of pharmaceutical development, 2-(5-methyl-1,3,4-thiadiazol-2-yl)cyclohexan-1-ol has shown promise as a lead compound for drug discovery. Studies have demonstrated its potential as an inhibitor of protein kinases, which are key enzymes involved in signal transduction pathways and are often dysregulated in cancer and other diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited selective inhibition of certain kinases at low micromolar concentrations.

Beyond its pharmacological applications, 2-(5-methyl-1,3,4-thiadiazol-2-yl)cyclohexan-1-ol has also been investigated for its use in materials science. The unique electronic properties of the thiadiazole ring make it a suitable candidate for the development of functional materials such as sensors and catalysts. Research in this area has focused on optimizing the compound's electronic structure to enhance its performance in specific applications.

The synthesis of 2-(5-methyl-1,3,4-thiadiazol-2-yl)cyclohexan-1-ol typically involves multi-step reactions that include the formation of the thiadiazole ring and subsequent functionalization steps to introduce the cyclohexane ring and hydroxyl group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the reaction of 5-methylthiadiazole with an appropriate cyclohexane derivative followed by reduction to introduce the hydroxyl group.

In terms of safety and handling, while 2-(5-methyl-1,3,4-thiadiazol-2-yl)cyclohexan-1-ol is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used to prevent skin contact and inhalation. Additionally, waste disposal should be conducted in accordance with local environmental guidelines.

The future prospects for 2-(5-methyl-1,3,4-thiadiazol-2-yl)cyclohexan-1-o) are promising across multiple fields. Ongoing research aims to further elucidate its biological mechanisms and optimize its properties for specific applications. Collaborative efforts between chemists, biologists, and materials scientists will be crucial in advancing our understanding and utilization of this versatile compound.